Cas no 1805080-80-1 (Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805080-80-1
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4842885
• Update Time: 2025-06-20

Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-9(17)4-7-6(2)10(16(18)19)15-5-8(7)21-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： NENOINBLTBQOMD-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C)=C1CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805080-80-1): A Comprehensive Overview

Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805080-80-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in synthetic chemistry. The presence of both nitro and trifluoromethoxy substituents, along with its pyridine core, endows it with distinct chemical properties that are highly relevant to modern drug discovery and material science applications.

The molecular structure of Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate consists of a pyridine ring substituted at the 3-position with a methyl group, the 2-position with a nitro group, and the 5-position with a trifluoromethoxy group. The acetate ester moiety at the 4-position further enhances its reactivity, making it a versatile building block for more complex molecules. This structural arrangement not only contributes to its chemical stability but also facilitates its role as a precursor in the synthesis of various pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The nitro group in Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate is particularly noteworthy, as it can be reduced to an amine group under appropriate conditions, thereby introducing new reactive sites for further functionalization. This property is particularly useful in medicinal chemistry, where such transformations are often employed to modify the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The trifluoromethoxy group is another key feature of this compound, contributing to its lipophilicity and metabolic stability. These characteristics are highly desirable in drug design, as they can enhance the bioavailability and duration of action of therapeutic agents. Moreover, the presence of both nitro and trifluoromethoxy groups allows for a wide range of possible chemical modifications, making it an attractive scaffold for exploring new chemical entities.

Recent studies have highlighted the utility of Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate in the synthesis of various biologically active molecules. For instance, researchers have utilized this compound as an intermediate in the preparation of novel antiviral agents, where its structural features contribute to enhanced binding affinity and selectivity against viral targets. Additionally, its application in the development of agrochemicals has been explored, with derivatives showing promising activity against plant pathogens.

The synthesis of Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by nitration and esterification. Advances in catalytic methods have also enabled more efficient and environmentally friendly approaches to its preparation, aligning with the growing emphasis on sustainable chemistry practices.

The spectroscopic properties of this compound provide valuable insights into its molecular structure and reactivity. Nuclear magnetic resonance (NMR) spectroscopy reveals detailed information about the environment of each hydrogen and carbon atom, while infrared (IR) spectroscopy helps confirm the presence of characteristic functional groups such as nitro and ester moieties. Mass spectrometry (MS) is particularly useful for determining the molecular weight and fragmentation patterns, which aids in structural elucidation.

In conclusion, Ethyl 3-methyl-2-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805080-80-1) represents a fascinating compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with its reactivity and synthetic versatility, make it a valuable tool for researchers exploring new chemical entities. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics and materials.